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Compound of Interest

Compound Name: Sofosbuvir D6

Cat. No.: B2899945 Get Quote

In-Depth Technical Guide: Sofosbuvir D6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Sofosbuvir D6, a deuterated

analog of the direct-acting antiviral agent Sofosbuvir. It is primarily utilized as an internal

standard in bioanalytical method development and validation for the quantification of

Sofosbuvir in biological matrices. This guide covers its fundamental properties, detailed

experimental protocols for its application, and a visualization of the metabolic pathway of its

parent compound, Sofosbuvir.

Core Properties of Sofosbuvir D6
Sofosbuvir D6 is a stable isotope-labeled version of Sofosbuvir, where six hydrogen atoms

have been replaced with deuterium. This isotopic substitution renders it chemically identical to

Sofosbuvir but with a higher molecular weight, allowing for its differentiation in mass

spectrometry-based assays.
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Property Value

Chemical Name

Isopropyl ((2S)-2-(((((2R,3R,4R,5R)-5-(2,4-

dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-3-

hydroxy-4-methyltetrahydrofuran-2-yl)methoxy)

(phenoxy)phosphoryl)amino)propanoate-d6

Molecular Formula C22H23D6FN3O9P[1][2][3]

Molecular Weight 535.49 g/mol [1][2]

CAS Number 1868135-06-1

Appearance White to off-white solid

Primary Application
Internal standard for quantitative analysis by

NMR, GC-MS, or LC-MS

Metabolic Activation of Sofosbuvir
Sofosbuvir is a prodrug that undergoes intracellular activation to exert its antiviral effect. The

following diagram illustrates the key steps in its metabolic pathway, leading to the formation of

the active triphosphate analog that inhibits the hepatitis C virus (HCV) NS5B polymerase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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